Cas no 352438-73-4 (5-(Hydroxymethyl-d2)uracil-6-d1)
5-(Hydroxymethyl-d2)uracil-6-d1 is a deuterated derivative of hydroxymethyluracil, featuring selective deuterium substitution at the hydroxymethyl group (CD2OH) and the 6-position (C6-D). This isotopically labeled compound is particularly valuable in mechanistic studies, metabolic tracing, and NMR spectroscopy due to its enhanced stability and reduced metabolic scrambling compared to non-deuterated analogs. The incorporation of deuterium minimizes hydrogen exchange effects, improving signal resolution in spectroscopic analyses. It serves as a critical tool in pharmaceutical research, enabling precise investigation of uracil-related biochemical pathways, DNA modification studies, and isotope dilution mass spectrometry applications. Its high isotopic purity ensures reliable data in quantitative and kinetic experiments.
352438-73-4 structure
Product Name:5-(Hydroxymethyl-d2)uracil-6-d1
CAS No:352438-73-4
MF:C5H6N2O3
MW:145.131226062775
CID:302987
PubChem ID:92043416
Update Time:2025-05-24
5-(Hydroxymethyl-d2)uracil-6-d1 Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione-6-d,5-(hydroxymethyl-d2)- (9CI)
- 5-(HYDROXYMETHYL-D2)URACIL-6-D1
- 5-uracil-6-d1
- F91018
- 5-Hydroxymethyluracil-d3
- 6-deuterio-5-[dideuterio(hydroxy)methyl]-1H-pyrimidine-2,4-dione
- CS-0564504
- HY-W004924S
- 352438-73-4
- 5-(Hydroxymethyl-d2)uracil-6-d1
-
- Inchi: 1S/C5H6N2O3/c8-2-3-1-6-5(10)7-4(3)9/h1,8H,2H2,(H2,6,7,9,10)/i1D,2D2
- InChI Key: JDBGXEHEIRGOBU-APAIHEESSA-N
- SMILES: OC([2H])([2H])C1=C([2H])NC(NC1=O)=O
Computed Properties
- Exact Mass: 145.05700
- Monoisotopic Mass: 145.057
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.9
- Topological Polar Surface Area: 78.4A^2
Experimental Properties
- PSA: 85.95000
- LogP: -1.44450
5-(Hydroxymethyl-d2)uracil-6-d1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H948376-0.5mg |
5-(Hydroxymethyl-d2)uracil-6-d1 |
352438-73-4 | 0.5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H948376-1mg |
5-(Hydroxymethyl-d2)uracil-6-d1 |
352438-73-4 | 1mg |
$ 81.00 | 2023-09-07 | ||
| TRC | H948376-5mg |
5-(Hydroxymethyl-d2)uracil-6-d1 |
352438-73-4 | 5mg |
$ 144.00 | 2023-09-07 | ||
| TRC | H948376-.5mg |
5-(Hydroxymethyl-d2)uracil-6-d1 |
352438-73-4 | 5mg |
$64.00 | 2023-05-18 | ||
| MedChemExpress | HY-W004924S-1mg |
5-Hydroxymethyluracil-d |
352438-73-4 | 1mg |
¥500 | 2025-04-16 |
5-(Hydroxymethyl-d2)uracil-6-d1 Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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